Cas no 22423-20-7 (Benzimidazole,5,6-dimethyl-2-piperidino-1-b-D-ribofuranosyl- (8CI))
22423-20-7 structure
Product Name:Benzimidazole,5,6-dimethyl-2-piperidino-1-b-D-ribofuranosyl- (8CI)
CAS No:22423-20-7
MF:C19H27N3O4
MW:361.435384988785
CID:289804
PubChem ID:276395
Update Time:2025-04-19
Benzimidazole,5,6-dimethyl-2-piperidino-1-b-D-ribofuranosyl- (8CI) Chemical and Physical Properties
Names and Identifiers
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- Benzimidazole,5,6-dimethyl-2-piperidino-1-b-D-ribofuranosyl- (8CI)
- NSC124153
- NSC-124153
- DTXSID90298550
- 22423-20-7
- 5,6-dimethyl-1-pentofuranosyl-2-(piperidin-1-yl)-1h-benzimidazole
-
- Inchi: 1S/C19H27N3O4/c1-11-8-13-14(9-12(11)2)22(18-17(25)16(24)15(10-23)26-18)19(20-13)21-6-4-3-5-7-21/h8-9,15-18,23-25H,3-7,10H2,1-2H3
- InChI Key: OGQTVPDRDZUIRB-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C2C=C(C)C(C)=CC=2N=C1N1CCCCC1)O)O
Computed Properties
- Exact Mass: 361.20015635g/mol
- Monoisotopic Mass: 361.20015635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 91Ų
Benzimidazole,5,6-dimethyl-2-piperidino-1-b-D-ribofuranosyl- (8CI) Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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